2-chloro-N-(1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-yl)benzamide

• IUPAC Name: 2-chloro-N-[1-(4-methyl-6-oxo-1H-pyrimidin-2-yl)piperidin-4-yl]benzamide
• InChI: InChI=1S/C17H19ClN4O2/c1-11-10-15(23)21-17(19-11)22-8-6-12(7-9-22)20-16(24)13-4-2-3-5-14(13)18/h2-5,10,12H,6-9H2,1H3,(H,20,24)(H,19,21,23)
• InChI Key: MMOBKALRNIJUFW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)NC(=N1)N2CCC(CC2)NC(=O)C3=CC=CC=C3Cl
• Molecular Formula: C17H19ClN4O2
• Molecular Weight: 346.8 g/mol

Description

2-chloro-N-(1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-yl)benzamide is a chemical compound used in scientific research. It is a piperidine derivative that has shown potential in the treatment of various diseases.

Scientific Research Applications

Piperidine Derivatives in Repellent Efficacy

Piperidine derivatives, such as N,N-diethyl-3-methyl-benzamide (deet) and 1-[3-cyclohexen-1-ylcarbonyl]-2-methylpiperidine (AI3-37220), have been evaluated for their repellent efficacy against mosquitoes and black flies. AI3-37220 showed superior protection compared to deet, offering insights into the development of more effective insect repellents (Debboun et al., 2000).

Benzamide Derivatives in Metabolism Studies

Studies on benzamide derivatives like SB-649868, an orexin 1 and 2 receptor antagonist, have detailed its metabolism and disposition in humans. This research provides a comprehensive view of the pharmacokinetics and metabolic pathways, which are critical for drug development processes (Renzulli et al., 2011).

Applications in Medical Imaging

Radiolabeled benzamide compounds, such as [iodine-123]-(S)-IBZM, have been used in scintigraphic detection of melanoma metastases. This application demonstrates the potential of benzamide derivatives in enhancing the diagnosis and monitoring of cancer through medical imaging technologies (Maffioli et al., 1994).